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Foreword

In the landscape of modern organic synthesis and medicinal chemistry, the strategic use of
versatile building blocks is paramount to the efficient construction of complex molecular
architectures. 3-Vinylcyclohexanone, a bifunctional molecule incorporating both a ketone and
a vinyl group, represents a valuable synthon with significant potential. This guide provides a
comprehensive technical overview of 3-Vinylcyclohexanone, consolidating its chemical and
physical properties, detailing a key synthetic protocol, exploring its reactivity, and discussing its
applications, particularly within the realm of drug discovery and development. The information
presented herein is intended to serve as a practical resource for researchers at the bench,
empowering them to leverage the unique chemical attributes of this compound in their scientific
endeavors.

Core Molecular Attributes of 3-Vinylcyclohexanone
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3-Vinylcyclohexanone, systematically named 3-ethenylcyclohexan-1-one, is a cyclic ketone
with the chemical formula CsH120.[1] Its structure is characterized by a six-membered carbon
ring containing a carbonyl group and a vinyl substituent at the 3-position. This arrangement of
functional groups dictates its reactivity and potential as a precursor in various chemical
transformations.

Table 1: Physicochemical Properties of 3-

Vinylcyclohexanone

Property Value Source/Comment
CAS Number 1740-63-2 [1]
Molecular Formula CsH120 [1]
Molecular Weight 124.18 g/mol [1]

Data from a safety data sheet

for a closely related

Boiling Point 169 °C (approx.)
compound; should be used as
an estimate.
Data from a safety data sheet
) for a closely related
Density 0.952 g/cm?3 (approx.)

compound; should be used as

an estimate.

Colorless to pale yellow liquid Based on similar

Appearance o
(expected) cyclohexanone derivatives.
- Insoluble in water; soluble in [2] Based on the properties of
Solubility . _
organic solvents (expected) similar ketones.

Synthesis of 3-Vinylcyclohexanone: An Established
Protocol

The synthesis of 3-Vinylcyclohexanone can be achieved through various organic
transformations. A notable method involves the conjugate addition of a vinyl cuprate to
cyclohexenone. This approach provides a reliable route to the target molecule.
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Conceptual Workflow for the Synthesis of 3-
Vinylcyclohexanone
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Caption: Synthesis workflow for 3-Vinylcyclohexanone via conjugate addition.

Detailed Experimental Protocol

Materials:
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e Cyclohex-2-en-1-one

« Vinyllithium solution (concentration to be determined by titration)
o Copper(l) iodide (Cul)

e Anhydrous diethyl ether

e Saturated aqueous ammonium chloride solution

e Anhydrous magnesium sulfate

o Standard laboratory glassware for air- and moisture-sensitive reactions (Schlenk line or
glovebox)

Procedure:

o Preparation of Lithium Divinylcuprate: In a flame-dried, two-necked round-bottom flask
equipped with a magnetic stir bar and under an inert atmosphere (argon or nitrogen),
suspend copper(l) iodide (1.0 equivalent) in anhydrous diethyl ether. Cool the suspension to
-78 °C using a dry ice/acetone bath. To this suspension, add a solution of vinyllithium (2.0
equivalents) dropwise while maintaining the temperature at -78 °C. The formation of the
lithium divinylcuprate reagent is indicated by a change in the color of the solution.

o Conjugate Addition: To the freshly prepared lithium divinylcuprate solution at -78 °C, add a
solution of cyclohex-2-en-1-one (1.0 equivalent) in anhydrous diethyl ether dropwise. Stir the
reaction mixture at -78 °C for 1-2 hours, monitoring the reaction progress by thin-layer
chromatography (TLC).

o Workup and Isolation: Upon completion of the reaction, quench the reaction mixture by the
slow addition of a saturated agueous ammonium chloride solution at -78 °C. Allow the
mixture to warm to room temperature. Separate the organic layer, and extract the aqueous
layer with diethyl ether. Combine the organic layers, wash with brine, and dry over
anhydrous magnesium sulfate.

« Purification: Filter the drying agent and concentrate the organic solution under reduced
pressure. Purify the crude product by flash column chromatography on silica gel using an
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appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 3-
Vinylcyclohexanone.

Spectroscopic Characterization

While a comprehensive, experimentally verified set of spectra for 3-Vinylcyclohexanone is not
readily available in public databases, the expected spectroscopic features can be predicted
based on its structure and data from analogous compounds.

Table 2: Predicted Spectroscopic Data for 3-
Vinylcyclohexanone
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Technique

Expected Key Features

1H NMR

Vinyl protons: Three distinct signals in the range
of 3 4.9-6.0 ppm, exhibiting characteristic
geminal and cis/trans coupling constants.
Cyclohexane ring protons: A series of multiplets

in the upfield region (& 1.5-2.5 ppm).

13C NMR

Carbonyl carbon (C=0): A signal in the
downfield region, typically around & 200-210
ppm. Vinyl carbons (=CHz and -CH=): Two
signals in the olefinic region, approximately &
110-140 ppm. Cyclohexane ring carbons:

Several signals in the aliphatic region (& 20-50

ppm).

IR Spectroscopy

C=0 stretch (ketone): A strong, sharp
absorption band around 1715 cm~1. C=C stretch
(vinyl): A medium intensity band around 1640
cm~1, =C-H stretch (vinyl): A sharp absorption
above 3000 cm~1. C-H stretch (aliphatic):

Absorption bands just below 3000 cm~1,

Mass Spectrometry

Molecular lon (M*): A peak at m/z = 124.
Fragmentation: Characteristic losses of small
neutral molecules such as ethylene (M-28) and
CO (M-28), as well as fragmentation of the

cyclohexanone ring.

Chemical Reactivity and Synthetic Utility

The chemical reactivity of 3-Vinylcyclohexanone is dominated by the presence of the ketone

and vinyl functional groups. This dual functionality allows for a wide range of chemical

transformations, making it a valuable intermediate in organic synthesis.

Reactions at the Ketone Group:

The carbonyl group of 3-Vinylcyclohexanone can undergo all the typical reactions of a

ketone, including:
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e Reduction: Reduction with agents like sodium borohydride (NaBHa4) will yield the
corresponding alcohol, 3-vinylcyclohexanol.

o Wittig Reaction: Reaction with phosphorus ylides can convert the carbonyl group into an
alkene.

» Aldol Condensation: The a-protons to the ketone are acidic and can be deprotonated to form
an enolate, which can then participate in aldol reactions.

Reactions of the Vinyl Group:

The vinyl group is an electron-rich double bond and can participate in various addition and
cycloaddition reactions.

o Michael Addition (as a Michael Acceptor): The vinyl group, being part of an a,3-unsaturated
ketone system (after potential isomerization or in related precursors), can act as a Michael
acceptor, allowing for the 1,4-conjugate addition of nucleophiles.[3][4][5][6]

o Diels-Alder Reaction (as a Dienophile): The electron-withdrawing effect of the ketone group
activates the vinyl group, making it a competent dienophile in [4+2] cycloaddition reactions
with conjugated dienes to form bicyclic structures.[7][8][9]

Logical Flow of Reactivity
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—
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Caption: Key reaction pathways of 3-Vinylcyclohexanone.

© 2026 BenchChem. All rights reserved. 7/12 Tech Support


https://www.masterorganicchemistry.com/2023/05/24/michael-addition-reaction-conjugate-addition/
https://en.wikipedia.org/wiki/Michael_addition_reaction
https://m.youtube.com/watch?v=GIqhP5kWYVA
https://www.researchgate.net/publication/376631106_Michael_addition_reaction_and_its_examples
https://en.wikipedia.org/wiki/Diels%E2%80%93Alder_reaction
https://www.sigmaaldrich.com/US/en/technical-documents/technical-article/chemistry-and-synthesis/organic-reaction-toolbox/diels-alder-reaction
https://www.masterorganicchemistry.com/2017/08/30/the-diels-alder-reaction/
https://www.benchchem.com/product/b154707/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-vinylcyclohexanone-synthesis-properties-and-applications
https://www.benchchem.com/product/b154707/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-vinylcyclohexanone-synthesis-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Applications in Drug Development and Medicinal
Chemistry

The cyclohexanone moiety is a common structural motif in many pharmaceutical compounds.
[10] The presence of a vinyl group in 3-Vinylcyclohexanone provides a reactive handle for the
introduction of further chemical complexity, making it an attractive starting material for the
synthesis of novel drug candidates.

The vinyl ketone functionality is a known pharmacophore that can act as a Michael acceptor,
enabling covalent interactions with biological targets. This property has been exploited in the
design of enzyme inhibitors. While specific applications of 3-Vinylcyclohexanone in drug
development are not extensively documented in publicly available literature, its potential can be
inferred from the broader use of vinyl ketones and cyclohexanone derivatives in medicinal
chemistry.

Potential therapeutic areas where derivatives of 3-Vinylcyclohexanone could be explored
include:

» Anticancer Agents: The cyclohexanone core is present in some anticancer agents, and the
vinyl group allows for modifications to improve potency and selectivity.

» Anti-inflammatory Drugs: Many non-steroidal anti-inflammatory drugs (NSAIDs) contain
cyclic motifs.

» Neurological Drugs: The rigid cyclohexyl scaffold can be used to control the spatial
orientation of pharmacophoric groups, which is crucial for binding to receptors in the central
nervous system.

Safety and Handling

3-Vinylcyclohexanone should be handled with care in a well-ventilated laboratory, preferably
within a chemical fume hood. As with other volatile organic compounds and ketones,
appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn.

Key Safety Considerations:
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o Flammability: Assumed to be a flammable liquid. Keep away from open flames, sparks, and
other sources of ignition.[11]

o Toxicity: The toxicity of 3-Vinylcyclohexanone has not been extensively studied. However,
related vinyl ketones are known to be irritants and may be harmful if inhaled, ingested, or
absorbed through the skin.[12]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.[11]

Conclusion

3-Vinylcyclohexanone is a valuable and versatile building block in organic synthesis with
significant potential for application in drug discovery and development. Its dual functionality
allows for a diverse range of chemical transformations, enabling the construction of complex
molecular scaffolds. This guide has provided a comprehensive overview of its properties, a
detailed synthetic protocol, and an exploration of its reactivity and potential applications. It is
our hope that this technical resource will facilitate further research and innovation utilizing this
promising chemical entity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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